Cas no 1225537-78-9 (3-(4-tert-butylphenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(4-tert-butylphenyl)-3-hydroxypropanoic acid
• CAS No: 1225537-78-9
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 6398441
• PubChem ID: 62394712
• Update Time: 2025-05-19

3-(4-tert-butylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-tert-butylphenyl)-3-hydroxypropanoic acid
• SCHEMBL3997207
• 1225537-78-9
• EN300-1855792
• AKOS011681910

• Inchi： 1S/C13H18O3/c1-13(2,3)10-6-4-9(5-7-10)11(14)8-12(15)16/h4-7,11,14H,8H2,1-3H3,(H,15,16)
• InChI Key： XPQFIDVCNDEEHE-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(4-tert-butylphenyl)-3-hydroxypropanoic acid

Professional Introduction to 3-(4-tert-butylphenyl)-3-hydroxypropanoic acid (CAS No: 1225537-78-9)

3-(4-tert-butylphenyl)-3-hydroxypropanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 1225537-78-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining a hydroxy acid moiety with a substituted aromatic ring, exhibits potential applications in drug discovery and material science. The tert-butylphenyl group enhances its lipophilicity, making it a candidate for various biochemical interactions, while the hydroxypropanoic acid backbone suggests utility in metabolic pathways and enzyme inhibition studies.

The structural framework of 3-(4-tert-butylphenyl)-3-hydroxypropanoic acid positions it as a versatile intermediate in synthetic chemistry. Its aromatic ring, augmented by the electron-donating tert-butyl substituent, influences its electronic properties and reactivity, enabling participation in diverse chemical transformations. This characteristic has been leveraged in recent studies exploring novel synthetic pathways for complex molecules. Researchers have utilized derivatives of this compound to develop more efficient synthetic routes for biologically active scaffolds, highlighting its importance in medicinal chemistry.

In the realm of pharmaceutical research, 3-(4-tert-butylphenyl)-3-hydroxypropanoic acid has been investigated for its potential role as a pharmacophore. The combination of a hydroxyl group and an aromatic system provides multiple sites for interaction with biological targets. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses and metabolic disorders. Such findings align with the growing interest in developing small-molecule modulators that can modulate these pathways without significant off-target effects.

Recent advancements in spectroscopic techniques have enabled deeper insights into the conformational behavior of 3-(4-tert-butylphenyl)-3-hydroxypropanoic acid. NMR and IR spectroscopic analyses indicate that the molecule adopts specific conformations in solution, which are influenced by both the aromatic ring and the hydroxy acid segment. These structural details are crucial for understanding its interaction with biological macromolecules. Additionally, X-ray crystallography studies on related derivatives have provided valuable insights into its solid-state structure, further refining our understanding of its potential applications.

The synthesis of 3-(4-tert-butylphenyl)-3-hydroxypropanoic acid represents another area of active investigation. Researchers have developed novel catalytic methods to construct the key carbon-carbon bonds in this molecule with high selectivity and yield. These methodologies not only streamline the preparation process but also open doors for exploring analogues with modified substituents. Such synthetic innovations are essential for expanding the chemical space available for drug discovery and materials science applications.

The biological activity of 3-(4-tert-butylphenyl)-3-hydroxypropanoic acid has been further explored through cell-based assays and enzyme inhibition studies. Initial results suggest that this compound may exhibit modest activity against certain proteases involved in cellular signaling pathways. While these findings are preliminary, they underscore the importance of evaluating such compounds in more comprehensive pharmacological screens. Future studies will focus on optimizing its potency and selectivity through structural modifications based on these initial observations.

The environmental and toxicological profile of 3-(4-tert-butylphenyl)-3-hydroxypropanoic acid is also under consideration. Given its utility as a building block in pharmaceutical synthesis, understanding its fate and effects in various environments is critical. Preliminary ecotoxicological assessments indicate that the compound exhibits moderate biodegradability under aerobic conditions, suggesting that it may not persist indefinitely in natural ecosystems. However, further studies are needed to fully characterize its environmental impact and ensure sustainable use in industrial applications.

The commercial availability of 1225537-78-9 (CAS No) has facilitated its use in academic and industrial research settings. Several chemical suppliers now offer this compound at competitive prices, enabling broader access for researchers worldwide. This accessibility is expected to drive further innovation and discovery involving this molecule, particularly as new synthetic methodologies and biological targets emerge.

In conclusion, 3-(4-tert-butylphenyl)-3-hydroxypropanoic acid (CAS No: 1225537-78-9) is a multifaceted compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features make it a valuable tool for developing new drugs and materials, while ongoing research continues to uncover additional applications. As our understanding of its properties expands, so too will its role in advancing scientific knowledge and technological innovation.